Cas no 40991-35-3 (1,2-BENZISOTHIAZOLE-3-CARBOXYLIC ACID, METHYL ESTER)

1,2-BENZISOTHIAZOLE-3-CARBOXYLIC ACID, METHYL ESTER structure
40991-35-3 structure
Product Name:1,2-BENZISOTHIAZOLE-3-CARBOXYLIC ACID, METHYL ESTER
CAS No:40991-35-3
MF:C9H7NO2S
MW:193.222380876541
CID:3180006
PubChem ID:85818492
Update Time:2025-04-21

1,2-BENZISOTHIAZOLE-3-CARBOXYLIC ACID, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1,2-BENZISOTHIAZOLE-3-CARBOXYLIC ACID, METHYL ESTER
    • 40991-35-3
    • Methyl benzo[d]isothiazole-3-carboxylate
    • DTXSID701274562
    • SCHEMBL19142574
    • Methyl 1,2-benzisothiazole-3-carboxylate
    • Inchi: 1S/C9H7NO2S/c1-12-9(11)8-6-4-2-3-5-7(6)13-10-8/h2-5H,1H3
    • InChI Key: JOMFWLPNQBFZEX-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C(=O)OC)=N1

Computed Properties

  • Exact Mass: 193.02
  • Monoisotopic Mass: 193.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2
  • XLogP3: 2.5
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